Cas no 37526-59-3 (2-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: 2-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 37526-59-3
• MF: C₇H₆F₃NO₃S
• MW: 241.187651157379
• MDL: MFCD01320751
• CID: 89252
• PubChem ID: 87560995
• Update Time: 2025-10-28

2-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxy)benzenesulfonamide
• 2-trifluoromethoxybenzenesulfonamide
• 2-trifluoromethoxy-benzenesulphonic acid amide
• 2-trifluromethoxy-benzene-sulphonamide
• o-Trifluormethoxybenzolsulfamid
• Benzenesulfonamide, 2-(trifluoromethoxy)-
• 3DQ25354MB
• 2-(trifluoromethoxy)benzenesulphonamide
• 2-(trifluoromethoxy)benzene-1-sulfonamide
• DSSTox_CID_24930
• DSSTox_RID_80595
• DSSTox_GSID_44930
• KSC222C3T
• Jsp006631
• 2-Triflourmethoxybenzolsulfonamid
• HIFGQHGWMTZMOH-UHFFFAOYSA-N
• Tox21_301693
• 2-Trifluoromethoxy-be
• 2-Trifluoromethoxy benzenesulfonamide
• SBB099408
• STL554205
• T2604
• MFCD01320751
• PS-7573
• CHEMBL3188268
• SY018621
• DTXSID1044930
• 37526-59-3
• F2158-2247
• A823725
• SCHEMBL692280
• 2-trifluoromethoxy-benzene-sulphonic acid amide
• NCGC00256150-01
• 2-trifluoromethoxybenzene sulphonamide
• AM20040316
• 2-(trifluoromethyloxy)benzenesulfonamide
• CS-0041598
• Q27257085
• EN300-245385
• ZB1785
• 2-(Trifluoromethoxy)benzenesulfonamide, AldrichCPR
• CAS-37526-59-3
• J-506652
• DTXCID9024930
• UNII-3DQ25354MB
• AKOS000137761
• FT-0639379
• DB-019548
• BBL100411

• MDL： MFCD01320751
• Inchi： 1S/C7H6F3NO3S/c8-7(9,10)14-5-3-1-2-4-6(5)15(11,12)13/h1-4H,(H2,11,12,13)
• InChI Key： HIFGQHGWMTZMOH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 241.00200
• Monoisotopic Mass: 241.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.519
• Melting Point: 185.0 to 190.0 deg-C
• Boiling Point: 312.4°C at 760 mmHg
• Flash Point: 142.7℃
• Refractive Index: 1.49
• PSA: 77.77000
• LogP: 3.01370

2-(trifluoromethoxy)benzene-1-sulfonamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 2-(trifluoromethoxy)benzene-1-sulfonamide

2-(Trifluoromethoxy)benzene-1-sulfonamide (CAS No: 37526-59-3)

The compound 2-(Trifluoromethoxy)benzene-1-sulfonamide (CAS No: 37526-59-3) is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a trifluoromethoxy group attached to a benzene ring, further substituted with a sulfonamide functional group. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Trifluoromethoxy)benzene-1-sulfonamide through multi-step processes that involve precise control over reaction conditions. Researchers have explored various methodologies, including Suzuki coupling reactions and palladium-catalyzed cross-couplings, to optimize the synthesis of this compound. These methods not only enhance the yield but also ensure the high purity required for its intended applications.

The trifluoromethoxy group in this compound plays a pivotal role in modulating its chemical reactivity and biological activity. The electron-withdrawing nature of the trifluoromethyl group significantly influences the electronic properties of the benzene ring, making it an attractive substrate for further functionalization. This feature has been exploited in drug discovery programs targeting various therapeutic areas, including cancer and infectious diseases.

In terms of biological activity, 2-(Trifluoromethoxy)benzene-1-sulfonamide has demonstrated potent inhibitory effects on key enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound can effectively inhibit kinases and proteases, which are critical targets in the development of anti-cancer agents. Furthermore, its sulfonamide group contributes to its ability to form hydrogen bonds with target proteins, enhancing its bioavailability and efficacy.

The application of 2-(Trifluoromethoxy)benzene-1-sulfonamide extends beyond pharmaceuticals into agrochemicals, where it has been evaluated as a potential herbicide or fungicide. Its ability to withstand harsh environmental conditions and maintain stability under varying pH levels makes it a promising candidate for agricultural applications.

From a materials science perspective, this compound has been investigated for its potential use in advanced materials such as polymers and coatings. The sulfonamide group provides excellent thermal stability and resistance to UV degradation, making it suitable for high-performance materials used in aerospace and electronics industries.

Recent studies have also focused on the environmental impact of 2-(Trifluoromethoxy)benzene-1-sulfonamide. Researchers have examined its biodegradation pathways and toxicity profiles to assess its safety for human health and the environment. These studies have provided valuable insights into optimizing its production processes to minimize ecological footprint while maintaining its efficacy.

In conclusion, 2-(Trifluoromethoxy)benzene-1-sulfonamide (CAS No: 37526-59-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and biological evaluations, positions it as a key molecule in contemporary research and development efforts.